Cas no 67168-90-5 (Naphthalene, 1-[[(phenylmethyl)sulfonyl]methyl]-)

• Product Name: Naphthalene, 1-[[(phenylmethyl)sulfonyl]methyl]-
• CAS No: 67168-90-5
• MF: C₁₈H₁₆O₂S
• MW: 296.383443832397
• CID: 395246
• PubChem ID: 5314252
• Update Time: 2025-04-19

Naphthalene, 1-[[(phenylmethyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-[[(phenylmethyl)sulfonyl]methyl]-
• 1-(benzylsulfonylmethyl)naphthalene
• 1-naphthylmethyl benzyl sulfone
• ghl.PD_Mitscher_leg0.284
• DTXSID50415640
• 67168-90-5

• Inchi： 1S/C18H16O2S/c19-21(20,13-15-7-2-1-3-8-15)14-17-11-6-10-16-9-4-5-12-18(16)17/h1-12H,13-14H2
• InChI Key： ZWXWUGKRYZWTPN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(CC1=CC=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 296.08700
• Monoisotopic Mass: 296.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 5.03560